Costol
Overview
Description
Costol is a natural product found in Saussurea costus with data available.
Scientific Research Applications
Insights into Animal Studies for Predicting Toxicity
Animal testing, often used in pharmaceutical and industrial research to predict human toxicity, faces criticism for its limitations and high costs. Animal models have been questioned for their ability to accurately predict drug safety in humans, leading to calls for re-evaluating the scientific merit of animal research (G. Norman, 2019). The concerns underline the need for alternative methods in predicting human toxicity and the validation of these alternatives for pharmaceutical development.
Challenges in Drug Discovery for Anxiety Disorders
The journey to discover new anxiolytic drugs highlights the high personal and societal costs of anxiety disorders. Although extensive research has led to numerous molecules entering clinical trials, the translation of promising animal study results into effective human treatments remains a significant challenge. This underscores the need for a reevaluation of the drug discovery process for anxiety disorders (G. Griebel & A. Holmes, 2013).
Nutritional and Herbal Supplements for Anxiety-Related Disorders
Research indicates that nutritional and herbal supplements might be an effective treatment for anxiety and related conditions, presenting an avenue with lower risk of adverse effects. This suggests a potential role for natural substances in managing psychological conditions, but further research is needed for conclusive evidence (S. Lakhan & K. Vieira, 2010).
Neurobehavioral Effects of Combined Herbal Extracts
A study on the neurobehavioral effects of combined crude extracts, including Costus afer, on rats indicates potential anxiolytic properties. However, the study also noted adverse effects on the histology of the temporal lobe, highlighting the complex balance between therapeutic benefits and potential risks in the use of herbal treatments (Okoronkwo Samuel O & Anyanwu Ge, 2018).
Cardiovascular and Pancreatic Effects of Diosgenin from Costus igneus
A study focusing on the effects of diosgenin, derived from Costus igneus, on cardiovascular risk, insulin secretion, and beta cells in diabetic rats, showed promising results. It suggests that diosgenin could significantly influence cardiovascular risk factors, insulin secretion, and even regenerate beta cells, offering insights into potential new treatments for diabetes and related cardiovascular diseases (Pazhanichamy Kalailingam et al., 2014).
properties
Product Name |
Costol |
|---|---|
Molecular Formula |
C15H24O |
Molecular Weight |
220.35 g/mol |
IUPAC Name |
2-[(2R,4aR,8aS)-4a-methyl-8-methylidene-1,2,3,4,5,6,7,8a-octahydronaphthalen-2-yl]prop-2-en-1-ol |
InChI |
InChI=1S/C15H24O/c1-11-5-4-7-15(3)8-6-13(9-14(11)15)12(2)10-16/h13-14,16H,1-2,4-10H2,3H3/t13-,14+,15-/m1/s1 |
InChI Key |
FKWGZOFNSIESOX-QLFBSQMISA-N |
Isomeric SMILES |
C[C@]12CCCC(=C)[C@@H]1C[C@@H](CC2)C(=C)CO |
SMILES |
CC12CCCC(=C)C1CC(CC2)C(=C)CO |
Canonical SMILES |
CC12CCCC(=C)C1CC(CC2)C(=C)CO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate](/img/structure/B1355444.png)
